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Compound of Interest

Compound Name: EHT 5372

Cat. No.: B607280

EHT 5372, a potent inhibitor of DYRK family kinases, requires careful handling and disposal to
ensure personnel safety and environmental protection. This document provides essential
procedural guidance for researchers, scientists, and drug development professionals on the
proper disposal of EHT 5372, in accordance with safety data sheet recommendations.

Chemical and Safety Data Overview

EHT 5372 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Adherence to safety protocols is crucial to mitigate risks. The following table
summarizes key chemical and safety information for EHT 5372.

Property Value Reference
CAS Number 1425945-63-6 [11[2]
Molecular Formula C17H11CI2N50S [1]
Molecular Weight 403.0 g/mol [2]

H302: Harmful if swallowed.
Hazard Statements H410: Very toxic to aquatic life [1]

with long lasting effects.

_ P264, P270, P273, P301 +
Precautionary Statements [1]
P312, P330, P391, P501
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Proper Disposal Protocol

The primary directive for the disposal of EHT 5372 is to "Dispose of contents/ container to an
approved waste disposal plant"[1]. This ensures that the compound is managed by
professionals equipped to handle and neutralize hazardous chemical waste, thereby preventing

environmental contamination.
Experimental Workflow for Disposal:

The following diagram outlines the step-by-step procedure for the safe disposal of EHT 5372
from a laboratory setting.

Laboratory Procedures ‘Waste Management

Identify EHT 5372 Waste Segregate Waste Store Waste Securely
(solid, liquid, contaminated labware) (into designated, labeled, sealed containers) (in a cool, well-ventilated area)

Click to download full resolution via product page
EHT 5372 Disposal Workflow

Handling and Storage Recommendations

Proper handling and storage are critical precursors to safe disposal.

» Handling: Avoid inhalation, and contact with eyes and skin. Use personal protective
equipment (PPE) as required. Wash skin thoroughly after handling. Do not eat, drink, or
smoke when using this product[1].

o Storage: Keep containers tightly sealed in a cool, well-ventilated area. Store the powder at
-20°C and solutions at -80°C for long-term stability[1][3]. Stock solutions in tightly sealed
vials at -20°C are generally usable for up to one month[2].

Emergency Procedures

In the event of accidental exposure or spillage:
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 |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell and rinse your
mouth[1].

o Spillage: Collect spillage to prevent it from entering drains or waterways[1]. Use appropriate
personal protective equipment and avoid breathing vapors, mist, dust, or gas[1].

By adhering to these procedures, laboratory professionals can handle and dispose of EHT
5372 in a manner that prioritizes safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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